4-chloro-2-fluoro-N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]benzamide

• IUPAC Name: 4-chloro-2-fluoro-N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]benzamide
• InChI: InChI=1S/C18H17ClFNO3/c1-23-16-4-2-3-12-7-11(10-24-17(12)16)9-21-18(22)14-6-5-13(19)8-15(14)20/h2-6,8,11H,7,9-10H2,1H3,(H,21,22)
• InChI Key: PCGFJEVVNNPPAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OCC(C2)CNC(=O)C3=C(C=C(C=C3)Cl)F
• Molecular Formula: C18H17ClFNO3
• Molecular Weight: 349.8 g/mol

Description

4-chloro-2-fluoro-N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as ML239, and it belongs to the class of benzamide derivatives.

Scientific Research Applications

• Fluorescence Properties and Sensor Development : The compound exhibits unique fluorescence properties in different solvents, with strong fluorescence in protic solvents. This characteristic makes it applicable in developing fluorogenic sensors (Uchiyama et al., 2006).

• Fluorescence Efficiency in Derivatives : Synthesis and study of derivatives of the compound have shown significant fluorescence efficiency, particularly in emitting blue light. This aspect is vital for applications in materials science and photonics (Mahadevan et al., 2014).

• Imaging Solid Tumors with PET : The compound's analogs are used in synthesizing ligands for positron emission tomography (PET) imaging of sigma-2 receptors in solid tumors. This application is crucial in medical imaging and cancer research (Tu et al., 2007).

• Potential in Drug Synthesis and Improved Systemic Exposure : The compound's analogs show potential in the synthesis of drugs with improved systemic exposure. This aspect is particularly relevant in pharmacology and drug design (Owton et al., 1995).

• Serotonin Receptor Imaging in Alzheimer's Disease : Fluorinated analogs of the compound have been used in PET imaging to study serotonin 1A receptor densities in the brains of Alzheimer's disease patients. This research is critical in neurology and the study of neurodegenerative diseases (Kepe et al., 2006).

• Directed Lithiation in Organic Synthesis : The compound's structure plays a role in directed lithiation processes in organic chemistry, crucial for synthesizing various organic compounds (Bennetau et al., 1995).

• Structural Characterization in Crystallography : The compound's analogs have been subject to structural analysis in crystallography, providing insights into molecular interactions and configurations (El-Agrody et al., 2012).

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. This could involve studying its biological activity, its reactivity under different conditions, and its physical properties.